1-(4-Carboxybutyl)-3,7-dimethylxanthine
1-(4-Carboxybutyl)-3,7-dimethylxanthine
Brand Name:
Vulcanchem
CAS No.:
38975-44-9
VCID:
VC0104933
InChI:
InChI=1S/C12H16N4O4/c1-14-7-13-10-9(14)11(19)16(12(20)15(10)2)6-4-3-5-8(17)18/h7H,3-6H2,1-2H3,(H,17,18)
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O
Molecular Formula:
C12H16N4O4
Molecular Weight:
280.28 g/mol
1-(4-Carboxybutyl)-3,7-dimethylxanthine
CAS No.: 38975-44-9
Reference Standards
VCID: VC0104933
Molecular Formula: C12H16N4O4
Molecular Weight: 280.28 g/mol
| CAS No. | 38975-44-9 |
|---|---|
| Product Name | 1-(4-Carboxybutyl)-3,7-dimethylxanthine |
| Molecular Formula | C12H16N4O4 |
| Molecular Weight | 280.28 g/mol |
| IUPAC Name | 5-(3,7-dimethyl-2,6-dioxopurin-1-yl)pentanoic acid |
| Standard InChI | InChI=1S/C12H16N4O4/c1-14-7-13-10-9(14)11(19)16(12(20)15(10)2)6-4-3-5-8(17)18/h7H,3-6H2,1-2H3,(H,17,18) |
| Standard InChIKey | JDMFPLGXRUJOTC-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CCCCC(=O)O |
| Synonyms | 1-(4’-Carboxybutyl)-3,7-dimethylxanthine; 2,3,6,7-Tetrahydro-3,7-dimethyl-2,6-dioxo-1H-purine-1-pentanoic Acid; Pentoxifylline M4 |
| PubChem Compound | 3082496 |
| Last Modified | Nov 11 2021 |
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